Ethyl 3-cyanooxane-3-carboxylate
Description
Ethyl 3-cyanooxane-3-carboxylate is a chemical compound with the CAS Number: 2060031-63-0 . It has a molecular weight of 183.21 and its IUPAC name is ethyl 3-cyanotetrahydro-2H-pyran-3-carboxylate . The compound is in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H13NO3/c1-2-13-8(11)9(6-10)4-3-5-12-7-9/h2-5,7H2,1H3 . This indicates the molecular formula of the compound as C9H13NO3 .Physical and Chemical Properties Analysis
This compound is a liquid . It has a molecular weight of 183.21 . The compound’s storage temperature is room temperature .Scientific Research Applications
Organic Synthesis and Chemical Reactions
Research in organic synthesis often explores the reactivity and utility of ethyl carboxylate derivatives for constructing complex molecules. For instance, the study on the mono- and dialkylation of derivatives of cyclopentanecarboxylic acid showcases the synthetic versatility of ethyl carboxylate compounds in generating multiple stereogenic centers on a cyclohexane ring, which is crucial for developing pharmaceuticals and natural product synthesis (Herradón & Seebach, 1989).
Polymer Chemistry
In polymer chemistry, the enzymatic oxidative polymerization of para-functionalized phenol derivatives, including ethyl vinyl carboxylate compounds, demonstrates their role in creating novel polymeric materials. These materials have potential applications in various industries, including coatings, adhesives, and biomedical devices (Pang, Ritter, & Tabatabai, 2003).
Photodiode and Electronic Applications
The design and fabrication of pyrimidine fused quinolone carboxylate moiety for photodiode applications highlight the use of ethyl carboxylate derivatives in developing materials with unique optical properties. Such compounds are integral to the advancement of organic electronics and photovoltaic devices, indicating the broader applicability of ethyl carboxylate chemistry in creating components for electronic devices (Elkanzi et al., 2020).
Antioxidant and Anti-inflammatory Activities
The synthesis and evaluation of ethyl carboxylate derivatives for antioxidant and anti-inflammatory activities show the potential of these compounds in therapeutic applications. Their ability to inhibit oxidative stress and inflammation could lead to the development of new drugs for treating various diseases (Madhavi & Sreeramya, 2017).
Properties
IUPAC Name |
ethyl 3-cyanooxane-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO3/c1-2-13-8(11)9(6-10)4-3-5-12-7-9/h2-5,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSEJMZLSHXFKTH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCCOC1)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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